![molecular formula C20H14BrN3O2S B2568854 2-amino-N-(4-bromophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide CAS No. 898453-46-8](/img/structure/B2568854.png)
2-amino-N-(4-bromophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-amino-N-(4-bromophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development.
Scientific Research Applications
Novel Synthesis Methods
A key area of application for this compound is in the development of novel synthesis methods for indolizine derivatives. For instance, researchers have devised a one-pot domino reaction for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives, showcasing the compound's role in facilitating complex chemical transformations without the need for prior activation or modification of the starting materials (Ziyaadini et al., 2011).
Antimicrobial Activity
Another significant application of this compound is in the synthesis of derivatives with potent antimicrobial properties. Research into indole derivatives has revealed their potential in yielding compounds with high antimicrobial activities, suggesting the utility of "2-amino-N-(4-bromophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide" in developing new antimicrobial agents (Salman et al., 2015).
Anti-Tuberculosis and Anticancer Agents
The compound's derivatives have also been explored for their anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activities. A series of substituted derivatives demonstrated excellent in vitro activities against tuberculosis and cancer cell lines, highlighting the compound's potential in medicinal chemistry for designing new therapeutic agents (Mahanthesha et al., 2022).
Antinociceptive Properties
Research into the antinociceptive activity of newly synthesized derivatives of the compound has shown promising results, further indicating its versatility in the development of pharmaceutical agents. This includes the study of its potential in pain management and the synthesis of drugs with antinociceptive properties (Shipilovskikh et al., 2020).
Electronic and Optical Properties
The compound's derivatives have been synthesized and evaluated for their electronic and nonlinear optical properties through DFT calculations, showcasing the potential of these derivatives in materials science, particularly in the development of materials with desirable electronic and optical properties (Ahmad et al., 2021).
Properties
IUPAC Name |
2-amino-N-(4-bromophenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14BrN3O2S/c21-12-6-8-13(9-7-12)23-20(26)16-14-4-1-2-10-24(14)18(17(16)22)19(25)15-5-3-11-27-15/h1-11H,22H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIUVKYWSAGCHDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C(N2C=C1)C(=O)C3=CC=CS3)N)C(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.